Cas no 2227807-19-2 (rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine
• CAS No: 2227807-19-2
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6043921
• PubChem ID: 165660036
• Update Time: 2025-06-26

rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl]methanamine
• EN300-1806768
• 2227807-19-2

• Inchi： 1S/C9H19NS/c1-9(2)7(4-5-11-3)8(9)6-10/h7-8H,4-6,10H2,1-3H3/t7-,8-/m1/s1
• InChI Key： ZREXECRPMQBOMT-HTQZYQBOSA-N
• SMILES： S(C)CC[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine (CAS No. 2227807-19-2)

Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227807-19-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex cyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine consists of a cyclopropyl ring substituted with various alkyl and sulfur-containing groups. This unique arrangement contributes to its distinct chemical properties, making it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The cyclopropyl moiety, in particular, has been identified as a key structural feature in many bioactive molecules, owing to its ability to enhance binding affinity and metabolic stability. The presence of the (1R,3R) configuration further adds to the compound's complexity and potential therapeutic relevance.

One of the most compelling aspects of Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine is its potential role in the development of new therapeutic agents. Researchers have been exploring its pharmacological properties to identify possible applications in treating various diseases. The compound's unique chemical profile suggests that it may interact with biological targets in ways that are not achievable with more conventional molecules.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against a range of biological targets. For instance, modifications to the methylsulfanyl group have shown enhanced binding affinity to certain enzymes and receptors. This has led to investigations into its potential use as an intermediate in the synthesis of more complex drug candidates.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. These advancements are crucial for enabling further pharmacological studies and potential clinical applications.

From a medicinal chemistry perspective, the compound's structural features offer several advantages. The cyclopropyl ring provides rigidity to the molecule, which can improve binding stability. Additionally, the presence of the methylsulfanyl group introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. These properties make Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine a promising candidate for further development.

In conclusion, Rac-(1R,3R)-2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropylmethanamine (CAS No. 2227807-19-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.